Cyclogregatin
Cyclogregatin
Cyclogregatin is a natural product found in Aspergillus panamensis with data available.
Brand Name:
Vulcanchem
CAS No.:
120167-25-1
VCID:
VC20846403
InChI:
InChI=1S/C15H18O4/c1-4-5-6-7-8-15(3)13(17)12-11(16)9-10(2)18-14(12)19-15/h5-8,10H,4,9H2,1-3H3/b6-5+,8-7+
SMILES:
CCC=CC=CC1(C(=O)C2=C(O1)OC(CC2=O)C)C
Molecular Formula:
C15H18O4
Molecular Weight:
262.3 g/mol
Cyclogregatin
CAS No.: 120167-25-1
Cat. No.: VC20846403
Molecular Formula: C15H18O4
Molecular Weight: 262.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cyclogregatin is a natural product found in Aspergillus panamensis with data available. |
|---|---|
| CAS No. | 120167-25-1 |
| Molecular Formula | C15H18O4 |
| Molecular Weight | 262.3 g/mol |
| IUPAC Name | 2-[(1E,3E)-hexa-1,3-dienyl]-2,6-dimethyl-5,6-dihydrofuro[2,3-b]pyran-3,4-dione |
| Standard InChI | InChI=1S/C15H18O4/c1-4-5-6-7-8-15(3)13(17)12-11(16)9-10(2)18-14(12)19-15/h5-8,10H,4,9H2,1-3H3/b6-5+,8-7+ |
| Standard InChI Key | CELZYTLJFHLTOR-BSWSSELBSA-N |
| Isomeric SMILES | CC/C=C/C=C/C1(C(=O)C2=C(O1)OC(CC2=O)C)C |
| SMILES | CCC=CC=CC1(C(=O)C2=C(O1)OC(CC2=O)C)C |
| Canonical SMILES | CCC=CC=CC1(C(=O)C2=C(O1)OC(CC2=O)C)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator